(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
Brand Name:
Vulcanchem
CAS No.:
115340-67-5
VCID:
VC21092897
InChI:
InChI=1S/C5H3Cl3O3/c6-3(5(10)11)2(1-9)4(7)8/h1,4H,(H,10,11)/b3-2+
SMILES:
C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl
Molecular Formula:
C5H3Cl3O3
Molecular Weight:
217.43 g/mol
(E)-2-Chloro-3-(dichloromethyl)-4-oxobutenoic acid
CAS No.: 115340-67-5
Cat. No.: VC21092897
Molecular Formula: C5H3Cl3O3
Molecular Weight: 217.43 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 115340-67-5 |
|---|---|
| Molecular Formula | C5H3Cl3O3 |
| Molecular Weight | 217.43 g/mol |
| IUPAC Name | (E)-2,4,4-trichloro-3-formylbut-2-enoic acid |
| Standard InChI | InChI=1S/C5H3Cl3O3/c6-3(5(10)11)2(1-9)4(7)8/h1,4H,(H,10,11)/b3-2+ |
| Standard InChI Key | BYYQBAWEAGLGPF-NSCUHMNNSA-N |
| Isomeric SMILES | C(=O)/C(=C(/C(=O)O)\Cl)/C(Cl)Cl |
| SMILES | C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl |
| Canonical SMILES | C(=O)C(=C(C(=O)O)Cl)C(Cl)Cl |
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